Cas no 96898-76-9 (Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro-)

• Product Name: Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro-
• CAS No: 96898-76-9
• MF: C₇H₆ClN₃O₃
• MW: 215.593840122223
• MDL: MFCD26390170
• CID: 4363212
• PubChem ID: 59377259
• Update Time: 2025-06-22

Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro-
• 2-Chloro-N'-hydroxy-4-nitrobenzamidine
• 2-chloro-N'-hydroxy-4-nitrobenzenecarboximidamide
• SCHEMBL3339968
• 96898-76-9
• MFCD26390170
• SCHEMBL16592492

• MDL： MFCD26390170
• Inchi： 1S/C7H6ClN3O3/c8-6-3-4(11(13)14)1-2-5(6)7(9)10-12/h1-3,12H,(H2,9,10)
• InChI Key： NSFQGSYKNYKJCB-UHFFFAOYSA-N
• SMILES： C(/N)(=N/O)\C1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 215.0097688Da
• Monoisotopic Mass: 215.0097688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro-

Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro- (CAS No. 96898-76-9): A Comprehensive Overview

Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro- (CAS No. 96898-76-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Chloro-N-hydroxy-4-nitrobenzenecarboximidamide, is characterized by its unique chemical structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements related to this compound.

Chemical Structure and Properties

Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro- is a derivative of benzenecarboximidamide with specific functional groups that contribute to its unique properties. The molecule consists of a benzene ring substituted with a chloro group at the 2-position, a nitro group at the 4-position, and an N-hydroxy carboximidamide group. These functional groups play crucial roles in the compound's reactivity and biological activity.

The chloro substituent enhances the lipophilicity of the molecule, facilitating its ability to cross cell membranes. The nitro group imparts electron-withdrawing properties, which can influence the compound's redox behavior and reactivity. The N-hydroxy carboximidamide group is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a key functional group in medicinal chemistry.

Synthesis Methods

The synthesis of 2-Chloro-N-hydroxy-4-nitrobenzenecarboximidamide has been explored through various routes, each with its own advantages and challenges. One common method involves the reaction of 2-chloro-4-nitrobenzoic acid with hydroxylamine under appropriate conditions to form the desired product. This reaction typically proceeds via an intermediate formation of an acyl azide, which then undergoes rearrangement to yield the N-hydroxy carboximidamide.

Another approach involves the use of thiocyanate derivatives as intermediates. In this method, 2-chloro-4-nitrobenzoic acid is first converted to its corresponding thiocyanate ester, which is then treated with hydroxylamine to form the final product. This method offers higher yields and better purity compared to some other synthetic routes.

Biological Applications

Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro- has shown promise in various biological applications due to its unique chemical structure and functional groups. One of the key areas of interest is its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 2-Chloro-N-hydroxy-4-nitrobenzenecarboximidamide has also been investigated for its anti-inflammatory effects. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent studies have shed new light on the potential applications of Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro-. One notable area of research involves its use as a lead compound in drug discovery programs targeting neurodegenerative diseases. Preliminary studies have indicated that this compound can modulate specific signaling pathways involved in neuroprotection and neuroregeneration.

An interesting development in this area is the use of computational methods to predict the binding affinity and selectivity of 2-Chloro-N-hydroxy-4-nitrobenzenecarboximidamide towards specific protein targets. These computational models have provided valuable insights into the molecular interactions that govern the biological activity of this compound.

Safety Considerations

In any application involving chemical compounds, safety considerations are paramount. While Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro- has shown promising biological activities, it is important to conduct thorough toxicity studies to ensure its safe use in various applications. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, but further research is needed to fully understand its safety profile.

Conclusion

Benzenecarboximidamide, 2-chloro-N-hydroxy-4-nitro- (CAS No. 96898-76-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups contribute to its diverse biological activities, including antimicrobial and anti-inflammatory effects. Recent advancements in computational modeling and drug discovery have further expanded our understanding of this compound's potential uses. As research continues to evolve, it is likely that new applications for 2-Chloro-N-hydroxy-4-nitrobenzenecarboximidamide will be discovered, paving the way for innovative treatments in various fields.